Cas no 13754-02-4 (N-(3,4,5,6-Tetrahydro-2-pyridinyl)glycine)

• Product Name: N-(3,4,5,6-Tetrahydro-2-pyridinyl)glycine
• CAS No: 13754-02-4
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD15203786
• CID: 1075780
• PubChem ID: 22446594
• Update Time: 2025-07-18

N-(3,4,5,6-Tetrahydro-2-pyridinyl)glycine Chemical and Physical Properties

Names and Identifiers

• 2-((3,4,5,6-Tetrahydropyridin-2-yl)amino)acetic acid
• N-(3,4,5,6-Tetrahydropyridin-2-yl)glycine
• 2-(3,4,5,6-tetrahydropyridin-2-ylamino)acetic acid
• 2-(3,4,5,6-tetrahydropyridin-2-ylamino)ethanoic acid
• N-(3,4,5,6-tetrahydro-2-pyridinyl)glycine(SALTDATA: FREE)
• BBL032527
• (3,4,5,6-Tetrahydropyridin-2-yl)glycine
• 2-(2,3,4,5-tetrahydropyridin-6-ylamino)acetic acid
• CS-0315173
• VS-11324
• 2-((3,4,5,6-tetrahydropyridin-2-yl)amino)aceticacid
• N-(3,4,5,6-TETRAHYDRO-2-PYRIDINYL)GLYCINE
• ALBB-021804
• STL259871
• Glycine, N-(3,4,5,6-tetrahydro-2-pyridinyl)-
• 2-[(3,4,5,6-tetrahydropyridin-2-yl)amino]acetic acid
• (piperidin-2-ylideneamino)acetic acid
• MFCD15203786
• 13754-02-4
• AKOS002684168
• N-(3,4,5,6-Tetrahydro-2-pyridinyl)glycine

• MDL： MFCD15203786
• Inchi： 1S/C7H12N2O2/c10-7(11)5-9-6-3-1-2-4-8-6/h1-5H2,(H,8,9)(H,10,11)
• InChI Key： SBZPVJZUCUMSGL-UHFFFAOYSA-N
• SMILES： OC(CNC1CCCCN=1)=O

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3,4,5,6-Tetrahydro-2-pyridinyl)glycine

Comprehensive Overview of N-(3,4,5,6-Tetrahydro-2-pyridinyl)glycine (CAS No. 13754-02-4)

N-(3,4,5,6-Tetrahydro-2-pyridinyl)glycine (CAS No. 13754-02-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, often referred to as a glycine derivative, is characterized by its unique structural features, which include a tetrahydro-2-pyridinyl moiety attached to a glycine backbone. Its molecular formula is C₇H₁₂N₂O₂, and it exhibits properties that make it a valuable intermediate in synthetic chemistry and drug development.

The growing interest in N-(3,4,5,6-Tetrahydro-2-pyridinyl)glycine is partly due to its potential applications in neuroscience and neuropharmacology. Researchers are exploring its role as a modulator of neurotransmitter systems, particularly in studies related to cognitive enhancement and neuroprotection. With the rise of nootropics and brain health supplements, this compound has become a subject of inquiry for its possible effects on memory and learning. However, it is crucial to note that rigorous clinical trials are needed to validate these hypotheses.

From a synthetic perspective, CAS No. 13754-02-4 serves as a versatile building block in organic synthesis. Its heterocyclic structure and functional groups allow for diverse chemical modifications, making it a candidate for creating novel pharmaceutical intermediates. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In the realm of biochemical research, N-(3,4,5,6-Tetrahydro-2-pyridinyl)glycine has been investigated for its interactions with enzymes and receptors. Its structural similarity to naturally occurring amino acids enables it to participate in metabolic pathways, offering insights into enzyme kinetics and inhibition. This has implications for designing enzyme inhibitors or activators, which are pivotal in drug discovery for conditions like metabolic disorders.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are critical for its practical applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize and quantify CAS No. 13754-02-4 in research settings. These methods ensure high purity and consistency, which are essential for reproducible scientific results.

As the demand for custom synthesis and high-purity chemicals grows, suppliers and researchers alike are focusing on scalable production methods for N-(3,4,5,6-Tetrahydro-2-pyridinyl)glycine. Innovations in catalytic processes and flow chemistry are being explored to enhance yield and efficiency. This aligns with the broader industry shift toward precision chemistry and tailored molecular solutions.

In conclusion, N-(3,4,5,6-Tetrahydro-2-pyridinyl)glycine (CAS No. 13754-02-4) represents a fascinating intersection of chemistry, biology, and pharmacology. Its multifaceted applications—from drug development to biochemical research—highlight its importance in modern science. As research progresses, this compound may unlock new possibilities in therapeutic innovation and scientific discovery, making it a compound to watch in the coming years.